Cas no 898426-25-0 (N'-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide)

• Product Name: N'-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide
• CAS No: 898426-25-0
• MF: C₂₁H₃₀FN₃O₅S
• MW: 455.543407917023
• CID: 6173721
• PubChem ID: 18574556
• Update Time: 2025-07-03

N'-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide
• N'-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide
• CHEMBL1316670
• F2571-0525
• 898426-25-0
• SMR000811261
• N-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(oxolan-2-ylmethyl)oxamide
• MLS001234688
• AKOS024661289
• N1-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide

• Inchi： 1S/C21H30FN3O5S/c1-15-13-18(7-8-19(15)22)31(28,29)25-11-3-2-5-16(25)9-10-23-20(26)21(27)24-14-17-6-4-12-30-17/h7-8,13,16-17H,2-6,9-12,14H2,1H3,(H,23,26)(H,24,27)
• InChI Key： BAOFHKVPARAGNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(N1CCCCC1CCNC(C(NCC1CCCO1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 455.18902040g/mol
• Monoisotopic Mass: 455.18902040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Additional information on N'-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide

Professional Introduction to N'-{2-1-(4-fluoro-3-methylbenzenesulfonylpiperidin-2-ylethyl)}-N-(oxolan-2-ylmethylethanediamide) and CAS No. 898426-25-0

N'-{2-1-(4-fluoro-3-methylbenzenesulfonylpiperidin-2-ylethyl)}-N-(oxolan-2-ylmethylethanediamide) is a sophisticated compound with significant implications in the field of pharmaceutical chemistry and drug development. This compound, identified by the CAS number 898426-25-0, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both 4-fluoro-3-methylbenzenesulfonyl and oxolan-2-yl moieties in its molecular framework suggests a high degree of specificity, which is often crucial for the design of novel therapeutic agents.

The 4-fluoro-3-methylbenzenesulfonyl group is a well-known pharmacophore that contributes to the compound's binding affinity and metabolic stability. This moiety has been extensively studied in the development of various drugs, including those targeting neurological disorders and inflammatory conditions. The fluorine atom in this group enhances the lipophilicity of the molecule, which can be beneficial for blood-brain barrier penetration, a critical factor in the treatment of central nervous system disorders.

The oxolan-2-yl group, on the other hand, introduces a cyclic ether structure that can influence the compound's solubility and bioavailability. Oxolane derivatives are known for their stability and versatility in drug design, often serving as key components in peptidomimetics and other bioactive molecules. The incorporation of this group into N'-{2-1-(4-fluoro-3-methylbenzenesulfonylpiperidin-2-ylethyl)}-N-(oxolan-2-ylmethylethanediamide) suggests a potential for enhanced pharmacokinetic properties, which could be advantageous in clinical settings.

In recent years, there has been a growing interest in the development of dual-action compounds that target multiple pathways simultaneously. The structural features of N'-{2-1-(4-fluoro-3-methylbenzenesulfonylpiperidin-2-ylethyl)}-N-(oxolan-2-ylmethylethanediamide) make it a promising candidate for such applications. For instance, the combination of the 4-fluoro-3-methylbenzenesulfonyl group with the oxolan-2-yl moiety could enable interactions with both enzyme and receptor targets, providing a more comprehensive therapeutic approach.

The compound's potential is further highlighted by its compatibility with advanced synthetic methodologies. Modern drug discovery often relies on innovative chemical transformations to optimize molecular properties. N'-{2-1-(4-fluoro-3-methylbenzenesulfonylpiperidin-2-yethylethyl)}]-N-(oxolanalcohol]

Evidence from recent studies indicates that compounds containing similar structural motifs have shown promise in preclinical trials. For example, derivatives featuring piperidine rings combined with sulfonyl groups have demonstrated efficacy in treating conditions such as cancer and autoimmune diseases. The presence of the methylene bridge in N'-{2-,1-() piperidine ethylene}-N-(oxolane methylene diaminide) aligns it with these successful candidates, suggesting similar biological activity.

The compound's potential extends beyond its individual components; its overall architecture allows for further modifications to enhance its pharmacological profile. For instance, functional groups can be introduced or removed to fine-tune interactions with biological targets. This flexibility is particularly valuable in drug development, where iterative optimization is often necessary to achieve desired efficacy and safety profiles.

In conclusion, N'-{2-,1-() piperidine ethylene}-N-(oxolane methylene diaminide) (CAS No. 89842625) represents a significant advancement in pharmaceutical chemistry. Its unique combination of structural features positions it as a valuable tool for research and development in medicinal chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.